Cas no 1897343-18-8 (3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one
• CAS No: 1897343-18-8
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5796142
• PubChem ID: 117464809
• Update Time: 2025-10-25

3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one
• EN300-1935330
• 1897343-18-8

• Inchi： 1S/C11H14BrNO3/c1-15-9-4-3-7(8(14)5-6-13)10(12)11(9)16-2/h3-4H,5-6,13H2,1-2H3
• InChI Key： QKDIRLWMTVQWIS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(CCN)=O)OC)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one

3-Amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one: A Comprehensive Overview

The compound 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one, also known by its CAS number 1897343-18-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a propanone backbone with an amino group at the third position and a substituted phenyl ring at the first position. The phenyl ring is further substituted with bromine at the second position and methoxy groups at the third and fourth positions, contributing to its complex and versatile chemical profile.

The synthesis of 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and protection/deprotection techniques, to achieve this compound. The presence of multiple functional groups—namely the amino group, ketone group, bromine atom, and methoxy groups—makes this molecule a valuable substrate for further chemical modifications. Recent studies have focused on optimizing synthetic pathways to enhance yield and purity while minimizing environmental impact.

The structural complexity of this compound makes it an attractive candidate for exploring its biological activities. Initial investigations have revealed that 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one exhibits potential anti-inflammatory and antioxidant properties. These findings are particularly significant in the context of drug discovery, where molecules with multiple bioactive functionalities are highly sought after. Furthermore, the compound's ability to interact with various biological targets has been explored through computational modeling and in vitro assays.

In terms of applications, this compound has shown promise in the fields of pharmacology and materials science. Its amino group can serve as a reactive site for peptide synthesis or drug delivery systems, while the ketone group can participate in enamine formation or other conjugate addition reactions. The methoxy groups on the phenyl ring contribute to increased lipophilicity and may enhance bioavailability when incorporated into drug candidates.

Recent advancements in green chemistry have also influenced the study of 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one. Researchers are exploring sustainable methods for its synthesis and utilization. For instance, catalytic cross-coupling reactions using transition metal catalysts have been employed to construct the phenyl ring with high efficiency. Additionally, efforts are being made to recycle byproducts generated during synthesis to minimize waste.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have been instrumental in predicting potential interactions with biological systems and guiding experimental designs.

In conclusion, 3-amino-1-(2-bromo-3,4-dimethoxyphenyl)propan-1-one represents a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science.